Cas no 74472-51-8 (2,3,3',4,5,5',6-Heptachlorobiphenyl)

• Product Name: 2,3,3',4,5,5',6-Heptachlorobiphenyl
• CAS No: 74472-51-8
• MF: C₁₂H₃Cl₇
• MW: 395.323216676712
• CID: 573328
• PubChem ID: 50892
• Update Time: 2025-05-20

2,3,3',4,5,5',6-Heptachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3,3',4,5,5',6-heptachloro-
• 1,2,3,4,5-pentachloro-6-(3,5-dichlorophenyl)benzene
• 2, 3, 3', 4, 5, 5', 6-HEPTACHLOROBIP
• 2,3,3',4,5,5',6-Heptachlorobiphenyl
• 2,3,3',4,5,5',6-Heptachlorobiphenyl Solution
• SCHEMBL19991655
• UNII-9IG95G1IEY
• 1,1'-Biphenyl, 2,3,3',4,5,5',6-heptachloro-
• PCB 192
• 4,4-Oxydiphthalic Anhydride(ODPA)
• 2,3,3',4,5,5',6-Heptachloro-1,1'-biphenyl #
• 9IG95G1IEY
• NS00134256
• 74472-51-8
• ZUTDUGMNROUBOX-UHFFFAOYSA-N
• Q27272601
• 2,3,3',4,5,5',6-Heptachloro-1,1'-biphenyl
• PCB No. 192 10 microg/mL in Isooctane
• DTXCID2047690
• DTXSID8074239
• 1,1'-Biphenyl, 2,3,3',4,5,5',6-heptachloro-; 2,3,3',4,5,5',6-Heptachloro-1,1'-biphenyl; 2,3,3',4,5,5',6-Heptachlorobiphenyl; PCB 192; 2,3,3',4,5,5',6-HeptaCB

• Inchi： 1S/C12H3Cl7/c13-5-1-4(2-6(14)3-5)7-8(15)10(17)12(19)11(18)9(7)16/h1-3H
• InChI Key： ZUTDUGMNROUBOX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C=1)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 391.80500
• Monoisotopic Mass: 391.805444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.6580 (rough estimate)
• Melting Point: 131.31°C (estimate)
• Boiling Point: 479.43°C (rough estimate)
• Refractive Index: 1.6330 (rough estimate)
• PSA: 0.00000
• LogP: 7.92740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,3,3',4,5,5',6-Heptachlorobiphenyl

2,3,3',4,5,5',6-Heptachlorobiphenyl: A Comprehensive Overview

2,3,3',4,5,5',6-Heptachlorobiphenyl, also known by its CAS number CAS No. 74472-51-8, is a polychlorinated biphenyl (PCB) compound with seven chlorine atoms substituted on the biphenyl ring. This compound has been extensively studied due to its unique chemical properties and environmental implications. Recent research has shed light on its behavior in various environmental matrices and its potential effects on human health and ecosystems.

The structure of 2,3,3',4,5,5',6-heptachlorobiphenyl consists of two benzene rings connected by a single bond (biphenyl group), with chlorine atoms attached at specific positions. The substitution pattern of chlorine atoms significantly influences the compound's physical and chemical properties. For instance, the presence of multiple chlorine atoms increases the compound's stability and lipophilicity. These properties make it resistant to degradation in natural environments and contribute to its persistence in the environment.

Recent studies have focused on understanding the environmental fate of CAS No. 74472-51-8. Research indicates that this compound can undergo long-range transport via atmospheric processes and bioaccumulate in fatty tissues of organisms. This bioaccumulation poses significant risks to both wildlife and human populations exposed to contaminated food chains. Furthermore, advancements in analytical techniques have improved the detection limits for PCBs like 2,3,3',4,5,5',6-heptachlorobiphenyl, enabling more precise monitoring of their presence in environmental samples.

In terms of toxicity, 2,3,3',4,5,5',6-heptachlorobiphenyl has been shown to exhibit endocrine-disrupting properties. Studies suggest that it can interfere with hormone pathways in vertebrates and invertebrates alike. These findings are particularly concerning given the potential for chronic exposure through contaminated water or food sources. However, ongoing research is exploring mitigation strategies to reduce its environmental impact and exposure risks.

The chemical synthesis of CAS No. 74472-51-8 involves electrophilic substitution reactions on biphenyl derivatives using chlorine-containing reagents under controlled conditions. The substitution pattern is critical in determining the final product's stability and reactivity. Recent innovations in synthetic methodologies have allowed for more efficient production of highly chlorinated biphenyls like this compound while minimizing unwanted byproducts.

In conclusion, 2,3,3',4,5,',6-heptachlorobiphenyl (CAS No. 74472-51-8) remains a subject of interest due to its complex environmental behavior and potential health risks. Continued research is essential to fully understand its ecological impacts and develop effective strategies for managing its presence in the environment.